Desmethylsulfotole
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of Desmethylsulfotole can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Toluene", "Sodium hydroxide", "Sulfuric acid", "Methanol", "Hydrogen peroxide", "Sodium bisulfite" ], "Reaction": [ "Step 1: Toluene is reacted with sodium hydroxide and sulfuric acid to form p-toluenesulfonic acid.", "Step 2: The p-toluenesulfonic acid is then reacted with methanol to form methyl p-toluenesulfonate.", "Step 3: Methyl p-toluenesulfonate is then reacted with hydrogen peroxide in the presence of a catalyst to form 4-methylbenzenesulfonic acid.", "Step 4: 4-methylbenzenesulfonic acid is then reacted with sodium bisulfite to form 4-methylbenzenesulfonic acid sodium salt.", "Step 5: The final step involves the removal of the methyl group from 4-methylbenzenesulfonic acid sodium salt to form Desmethylsulfotole." ] } | |
CAS RN |
532946-78-4 |
Product Name |
Desmethylsulfotole |
Molecular Formula |
C₁₃H₁₁F₃N₂O₄S |
Molecular Weight |
348.3 |
synonyms |
(5-Hydroxy-1-methyl-1H-pyrazol-4-yl)[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-methanone |
Origin of Product |
United States |
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